Cas no 63244-03-1 (2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methylester)
63244-03-1 structure
Product Name:2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methylester
CAS No:63244-03-1
MF:C14H11NO2S2
MW:289.37264084816
CID:1649168
Update Time:2024-08-30
2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methylester Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methylester
- 2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methyl ester
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- Inchi: 1S/C14H11NO2S2/c1-17-13(16)12-11(9-6-4-3-5-7-9)10(8-15)14(18-2)19-12/h3-7H,1-2H3
- InChI Key: PLYHDVHOJMQTAQ-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)SC(SC)=C(C#N)C=1C1=CC=CC=C1
Computed Properties
- Exact Mass: 289.02323
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Melting Point: 98-100 °C(Solv: methanol (67-56-1))
- Boiling Point: 462.8±45.0 °C(Predicted)
- PSA: 50.09
2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methylester Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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